Cas no 134741-65-4 (2,6-dichloro-3-(trifluoromethyl)benzaldehyde)

• Product Name: 2,6-dichloro-3-(trifluoromethyl)benzaldehyde
• CAS No: 134741-65-4
• MF: C₈H₃Cl₂F₃O
• MW: 243.010030984879
• MDL: MFCD11519344
• CID: 1236247
• PubChem ID: 14793910
• Update Time: 2025-10-19

2,6-dichloro-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(trifluoromethyl)benzaldehyde
• AGN-PC-00LF3V
• 2,6-dichloro-3-trifluoromethylbenzaldehyde
• AG-L-63259
• CTK8F3863
• Quinoline, 2,6-dichloro-3-phenyl-
• AKOS015956567
• CS-0196342
• MFCD11519344
• AS-66456
• E90482
• MARVQTJKYZMKTO-UHFFFAOYSA-N
• SCHEMBL9344684
• 134741-65-4
• 2,6-dichloro-3-(trifluoromethyl)benzaldehyde

• MDL： MFCD11519344
• Inchi： 1S/C8H3Cl2F3O/c9-6-2-1-5(8(11,12)13)7(10)4(6)3-14/h1-3H
• InChI Key： MARVQTJKYZMKTO-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 241.9513046g/mol
• Monoisotopic Mass: 241.9513046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 48-50℃
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,6-dichloro-3-(trifluoromethyl)benzaldehyde

Recent Advances in the Application of 2,6-Dichloro-3-(trifluoromethyl)benzaldehyde (CAS: 134741-65-4) in Chemical Biology and Pharmaceutical Research

2,6-Dichloro-3-(trifluoromethyl)benzaldehyde (CAS: 134741-65-4) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. The unique electronic and steric properties imparted by the trifluoromethyl and chloro substituents make this compound particularly valuable for designing molecules with enhanced biological activity and metabolic stability.

Recent studies have highlighted the role of 2,6-dichloro-3-(trifluoromethyl)benzaldehyde in the development of novel kinase inhibitors and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of potent and selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative neoplasms. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the aldehyde group to optimize binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agrochemical research. A 2024 report in Pest Management Science described its use as a precursor for developing new-generation herbicides with improved environmental profiles. The introduction of the trifluoromethyl group was found to enhance herbicidal activity while reducing toxicity to non-target organisms, addressing critical challenges in sustainable agriculture.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and environmentally friendly routes to produce 2,6-dichloro-3-(trifluoromethyl)benzaldehyde. A 2023 publication in Organic Process Research & Development presented a novel continuous-flow synthesis method that significantly improves yield and reduces waste generation compared to traditional batch processes. This innovation is particularly relevant given the growing emphasis on green chemistry principles in industrial applications.

The compound's mechanism of action in various biological systems continues to be an active area of investigation. Computational studies utilizing density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, which are crucial for rational drug design. Furthermore, its metabolic fate and pharmacokinetic properties are being elucidated through advanced analytical techniques such as LC-MS/MS, offering valuable information for preclinical development.

Looking forward, researchers anticipate expanding the applications of 2,6-dichloro-3-(trifluoromethyl)benzaldehyde in targeted drug delivery systems and as a versatile scaffold for combinatorial chemistry approaches. Its unique combination of chemical properties positions it as a valuable tool for addressing current challenges in medicinal chemistry and chemical biology. Continued research efforts are expected to uncover new therapeutic opportunities and synthetic applications for this multifaceted compound.